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Compound of Interest

Compound Name: 5-Undecanol

Cat. No.: B1582354

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for 5-Undecanol. The information is compiled and presented to meet the
needs of laboratory and drug development professionals, with a focus on clarity, data
accessibility, and practical application of safety protocols.

Core Safety and Physical Properties

The following table summarizes the key quantitative safety and physical property data for 5-
Undecanol. This information has been consolidated from various Safety Data Sheets (SDS)
and chemical property databases to provide a clear and concise reference.
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Property Value Source(s)

Chemical Formula C11H240 [1112]

Molecular Weight 172.31 g/mol [1]

CAS Number 37493-70-2 [11[2]

Appearance Colorless liquid [3]

Odor Mild [3]

- _ 139-140 °C @ 17 mmHg 228

Boiling Point [1]
- 230 °C @ 760 mmHg

Melting Point -4 °C [1114]

Flash Point 94 °C (201 °F) (closed cup) [1]

Density 0.83 g/cm3 at 20 °C [1114]
0.013 mmHg @ 25 °C

Vapor Pressure _ [3]
(estimated)

. 49.73 mg/L @ 25 °C

Water Solubility . [3]
(estimated)

logP (o/w) 4.249 (estimated) [3]

Viscosity No data available

Hazard Identification and GHS Classification

There are some discrepancies in the GHS classification of 5-Undecanol across different

suppliers. While some sources state that it is not a hazardous substance, a comprehensive

review of multiple safety data sheets indicates a potential for mild to moderate irritation and

aguatic toxicity.[5][6][7] The most consistent classifications are summarized below:

e Serious Eye Irritation (Category 2A): May cause serious eye irritation.[5]

e Hazardous to the Aquatic Environment, Long-term Hazard (Category 2 or 3): Toxic to aquatic
life with long lasting effects.[5][7]
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 Skin Irritation: While not always formally classified, some data suggests it can be a mild skin
irritant.[6]

Based on these classifications, the following GHS pictograms may be applicable:

Hazardous to the Aquatic Environment

Irritant

Click to download full resolution via product page

Caption: GHS Pictograms for 5-Undecanol.

Handling Precautions and Personal Protective
Equipment (PPE)

Adherence to proper handling procedures is crucial to ensure laboratory safety.
Engineering Controls:

e Work in a well-ventilated area. Use of a chemical fume hood is recommended for procedures
that may generate vapors or aerosols.

o Ensure eyewash stations and safety showers are readily accessible.[5]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]
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o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Lab coats or other
protective clothing should be worn to prevent skin contact.[5]

» Respiratory Protection: If working in a poorly ventilated area or if vapors are expected to be
generated, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

General Hygiene:

e Avoid contact with skin, eyes, and clothing.

» Do not eat, drink, or smoke in areas where 5-Undecanol is handled.
e Wash hands thoroughly after handling.

First-Aid Measures

In the event of exposure, follow these first-aid procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[5]

o Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated
clothing. Get medical attention if irritation develops or persists.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Accidental Release Measures: A General Workflow

A chemical spill should be handled promptly and safely. The following workflow outlines the
general procedure for managing a 5-Undecanol spill.
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Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain the Spill
(Use inert absorbent material like sand or vermiculite)

Absorb the Spilled Material

Collect Absorbed Material
(Use non-sparking tools)

Place in a Sealed Container for Disposal

Decontaminate the Spill Area

Spill Cleaned Up

Click to download full resolution via product page

Caption: General Workflow for Chemical Spill Response.
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Experimental Protocols

Detailed experimental protocols for the toxicological and ecotoxicological data cited in Safety
Data Sheets are typically not publicly available. This information is often proprietary to the
manufacturer or the testing laboratory that conducted the studies under regulatory guidelines
(e.g., OECD, EPA). The data presented in the SDS is a summary of the results from these
standardized tests. For access to the full study reports, direct inquiry to the chemical
manufacturer or a subscription to specialized toxicology databases would be necessary.

Disclaimer

This document is intended for informational purposes only and is not a substitute for a formal
Safety Data Sheet (SDS) provided by the manufacturer. It is the responsibility of the user to
ensure that all safety precautions are followed in accordance with the specific SDS for the 5-
Undecanol being used, as well as all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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